Cas no 887347-64-0 (5,6-dimethyl-1-2-(5-phenyl-1,2,4-oxadiazol-3-yl)ethyl-1H-1,3-benzodiazole)

• Product Name: 5,6-dimethyl-1-2-(5-phenyl-1,2,4-oxadiazol-3-yl)ethyl-1H-1,3-benzodiazole
• CAS No: 887347-64-0
• MF: C₁₉H₁₈N₄O
• MW: 318.372423648834
• CID: 5914547
• PubChem ID: 16450490
• Update Time: 2025-05-24

5,6-dimethyl-1-2-(5-phenyl-1,2,4-oxadiazol-3-yl)ethyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 5,6-dimethyl-1-2-(5-phenyl-1,2,4-oxadiazol-3-yl)ethyl-1H-1,3-benzodiazole
• VU0606981-1
• 887347-64-0
• AKOS000271839
• 5,6-dimethyl-1-[2-(5-phenyl-1,2,4-oxadiazol-3-yl)ethyl]-1H-1,3-benzodiazole
• CCG-151158
• F3243-0084
• HMS1634B08
• 3-(2-(5,6-dimethyl-1H-benzo[d]imidazol-1-yl)ethyl)-5-phenyl-1,2,4-oxadiazole
• 3-[2-(5,6-dimethylbenzimidazol-1-yl)ethyl]-5-phenyl-1,2,4-oxadiazole
• 1H-Benzimidazole, 5,6-dimethyl-1-[2-(5-phenyl-1,2,4-oxadiazol-3-yl)ethyl]-

• Inchi： 1S/C19H18N4O/c1-13-10-16-17(11-14(13)2)23(12-20-16)9-8-18-21-19(24-22-18)15-6-4-3-5-7-15/h3-7,10-12H,8-9H2,1-2H3
• InChI Key： QSZRPVCNANMELP-UHFFFAOYSA-N
• SMILES： C1N(CCC2N=C(C3=CC=CC=C3)ON=2)C2=CC(C)=C(C)C=C2N=1

Computed Properties

• Exact Mass: 318.14806121g/mol
• Monoisotopic Mass: 318.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 538.1±60.0 °C(Predicted)
• pka: 5.97±0.30(Predicted)

Additional information on 5,6-dimethyl-1-2-(5-phenyl-1,2,4-oxadiazol-3-yl)ethyl-1H-1,3-benzodiazole

Recent Advances in the Study of 5,6-dimethyl-1-2-(5-phenyl-1,2,4-oxadiazol-3-yl)ethyl-1H-1,3-benzodiazole (CAS: 887347-64-0)

The compound 5,6-dimethyl-1-2-(5-phenyl-1,2,4-oxadiazol-3-yl)ethyl-1H-1,3-benzodiazole (CAS: 887347-64-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its benzodiazole and oxadiazole moieties, exhibits promising biological activities, particularly in the context of enzyme inhibition and receptor modulation. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its potential as a lead compound for drug development.

One of the key areas of research has been the compound's interaction with specific biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 5,6-dimethyl-1-2-(5-phenyl-1,2,4-oxadiazol-3-yl)ethyl-1H-1,3-benzodiazole acts as a potent inhibitor of certain kinases involved in inflammatory pathways. The study utilized molecular docking simulations and in vitro assays to validate its binding affinity and selectivity, revealing a unique interaction pattern that could be leveraged for the design of more selective kinase inhibitors.

Further investigations have explored the compound's potential in oncology. A preclinical study conducted by researchers at the National Cancer Institute (NCI) highlighted its efficacy in inducing apoptosis in cancer cell lines, particularly those resistant to conventional chemotherapy. The study attributed this effect to the compound's ability to disrupt mitochondrial function and activate pro-apoptotic signaling pathways. These findings suggest that 5,6-dimethyl-1-2-(5-phenyl-1,2,4-oxadiazol-3-yl)ethyl-1H-1,3-benzodiazole could serve as a scaffold for developing novel anticancer agents.

In addition to its therapeutic potential, recent synthetic chemistry efforts have focused on improving the compound's bioavailability and metabolic stability. A 2024 paper in Organic & Biomolecular Chemistry reported the development of a series of derivatives with enhanced pharmacokinetic profiles. By modifying the oxadiazole and benzodiazole substituents, researchers achieved significant improvements in oral absorption and half-life, paving the way for future in vivo studies.

Despite these advancements, challenges remain in translating these findings into clinical applications. Issues such as off-target effects and potential toxicity need to be addressed through comprehensive preclinical evaluations. Nevertheless, the growing body of research on 5,6-dimethyl-1-2-(5-phenyl-1,2,4-oxadiazol-3-yl)ethyl-1H-1,3-benzodiazole underscores its potential as a versatile tool in drug discovery and a promising candidate for further development.